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Compound of Interest

Compound Name: Ceftriaxone sodium salt

Cat. No.: B15604573 Get Quote

Technical Support Center: Ceftriaxone Sodium
Welcome to the technical support center for Ceftriaxone sodium. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on preventing

the precipitation of Ceftriaxone sodium in experimental media.

Frequently Asked Questions (FAQs)
Q1: What is Ceftriaxone sodium and what are its solubility properties?

A1: Ceftriaxone sodium is a sterile, semisynthetic, broad-spectrum cephalosporin antibiotic.[1]

It is a white to yellowish-orange crystalline powder that is readily soluble in water, sparingly

soluble in methanol, and very slightly soluble in ethanol.[1] The pH of a 1% aqueous solution is

approximately 6.7.[1]

Q2: Why does Ceftriaxone sodium precipitate in media?

A2: The most common cause of Ceftriaxone sodium precipitation is its interaction with calcium

ions.[2][3] When Ceftriaxone is mixed with calcium-containing solutions, a highly insoluble salt,

calcium ceftriaxone, can form and precipitate out of the solution.[2][4] This is a significant

concern in experimental setups, as many common laboratory media and buffers (e.g., Ringer's

lactate, Hartmann's solution) contain calcium.[2][5]

Q3: Are there other factors that can influence precipitation?
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A3: Yes, several other factors can influence the precipitation of Ceftriaxone sodium. These

include:

Concentration: Higher concentrations of both Ceftriaxone and calcium increase the risk of

precipitation.[1]

Temperature: While specific data is limited in the search results, temperature can affect

solubility. It is generally recommended to store reconstituted solutions under refrigeration.[6]

pH: The pH of the solution can affect the stability and solubility of Ceftriaxone sodium. A 1%

aqueous solution has a pH of about 6.7.[1]

Duration of therapy/experiment: Longer exposure times of Ceftriaxone to calcium-containing

solutions can increase the likelihood of precipitation.[7]

Presence of other ions: While calcium is the primary concern, the overall ionic strength of the

solution could potentially influence solubility.

Q4: Can I use any type of water to dissolve Ceftriaxone sodium?

A4: It is crucial to use sterile, ion-free water, such as Sterile Water for Injection (SWFI), for

reconstitution. Tap water or other non-purified water sources may contain minerals, including

calcium, which can lead to immediate precipitation.

Q5: What are the recommended storage conditions for reconstituted Ceftriaxone sodium

solutions?

A5: Reconstituted solutions of Ceftriaxone sodium are stable for a limited time. Stability

depends on the diluent and storage temperature. For instance, a 100 mg/mL solution

reconstituted with sterile water for injection is stable for 2 days at 25°C and 10 days at 4°C.[8]

Always refer to the manufacturer's specific guidelines for the product you are using.

Troubleshooting Guide
This guide provides a systematic approach to identifying and resolving precipitation issues with

Ceftriaxone sodium.
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Issue: Precipitation upon initial reconstitution
Potential Cause Troubleshooting Step

Incorrect Diluent: The diluent used contains

incompatible ions (e.g., calcium).

Action: Always use a recommended sterile

diluent such as Sterile Water for Injection or

0.9% Sodium Chloride.[9][10] Do not use

calcium-containing solutions like Ringer's

lactate.[5]

High Concentration: The concentration of the

reconstituted solution is too high.

Action: Ensure you are following the

recommended reconstitution concentrations. For

intravenous (IV) administration, concentrations

should not exceed 100 mg/mL.[9]

Contamination: The vial or diluent is

contaminated.

Action: Use aseptic techniques during

reconstitution. Inspect the vial and diluent for

any particulate matter before use.

Issue: Precipitation after mixing with experimental
media
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Potential Cause Troubleshooting Step

Calcium in Media: The experimental medium

contains calcium.

Action: Review the composition of your medium.

If it contains calcium, consider using a calcium-

free formulation if your experiment allows.

Alternatively, add Ceftriaxone to the medium

immediately before use to minimize interaction

time.

Incompatible Additives: Other supplements or

drugs in the media are incompatible.

Action: Review all components being added to

the media. Ceftriaxone is known to be

incompatible with vancomycin, fluconazole, and

amsacrine.[11]

Sequential Addition: Ceftriaxone and calcium-

containing solutions were added without proper

flushing.

Action: If sequential addition is necessary,

thoroughly flush the infusion lines or

experimental apparatus with a compatible fluid

(e.g., 0.9% Sodium Chloride) between the

administration of Ceftriaxone and any calcium-

containing solution.[2][12]

Issue: Precipitation during storage of the final solution
Potential Cause Troubleshooting Step

Exceeded Stability Time: The solution has been

stored for too long.

Action: Adhere strictly to the recommended

storage times and temperatures for your specific

concentration and diluent.[6][8] Discard any

unused solution after the stability period has

passed.

Improper Storage Temperature: The solution

was not stored at the correct temperature.

Action: Store reconstituted solutions at the

recommended temperature, typically

refrigeration at 2-8°C, and protect from light.[8]

[13] Do not freeze reconstituted solutions unless

specified by the manufacturer.[6]

Light Exposure: Prolonged exposure to light can

degrade the compound.

Action: Store vials and reconstituted solutions

protected from light.[6][8]
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Quantitative Data Summary
The following tables provide a summary of key quantitative data regarding the solubility and

stability of Ceftriaxone sodium.

Table 1: Solubility of Ceftriaxone Sodium
Solvent Solubility Temperature Reference

Water Readily soluble Room Temperature [1]

Water 40 g / 100 mL 25 °C [4]

PBS (pH 7.2) ~10 mg/mL Not Specified [14]

Methanol Sparingly soluble Room Temperature [1]

Ethanol Very slightly soluble Room Temperature [1]

Table 2: Stability of Reconstituted Ceftriaxone Sodium
Solutions

Diluent
Concentration

(mg/mL)

Stability at

Room Temp

(25°C)

Stability

Refrigerated

(4°C)

Reference

Sterile Water for

Injection
100 2 days 10 days [8]

Sterile Water for

Injection
250, 350 24 hours 3 days [8]

0.9% Sodium

Chloride
100 2 days 10 days [8]

5% Dextrose in

Water
10-40 2 days 10 days [6]

Table 3: Known Incompatibilities
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Substance/Solution

Type

Nature of

Incompatibility
Recommendation Reference

Calcium-containing

solutions (e.g.,

Ringer's lactate,

Hartmann's)

Forms a precipitate

(calcium ceftriaxone)

Do not mix or co-

administer.
[2][5][11]

Vancomycin
Physical

incompatibility
Do not mix. [11]

Fluconazole
Physical

incompatibility
Do not mix. [11]

Amsacrine
Physical

incompatibility
Do not mix. [11]

Aminoglycosides
Physical

incompatibility
Do not mix.

Metronidazole

Concentration

dependent

compatibility

Admixture stable for

24 hours at room

temp only in 0.9%

NaCl or D5W at

specific

concentrations.

[6]

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized Ceftriaxone
Sodium for a Stock Solution
Objective: To prepare a high-concentration stock solution of Ceftriaxone sodium.

Materials:

Ceftriaxone sodium vial (e.g., 1 g)

Sterile Water for Injection (SWFI) or 0.9% Sodium Chloride
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Sterile syringes and needles

Laminar flow hood or sterile workspace

Procedure:

Calculate the required volume of diluent. To achieve a 100 mg/mL stock solution from a 1 g

vial, you will need 9.6 mL of diluent.[9]

Using a sterile syringe, draw up the calculated volume of SWFI or 0.9% Sodium Chloride.

Inject the diluent into the Ceftriaxone sodium vial.

Gently shake the vial until the powder is completely dissolved.[9] The solution should be

clear and range from light yellow to amber.[1]

Visually inspect the solution for any particulate matter. If any is present, discard the solution.

Label the vial with the final concentration, date, and time of reconstitution.

Store the stock solution at 2-8°C and protect from light. Use within the stability period

indicated in Table 2.

Protocol 2: Preparation of a Working Solution in
Experimental Media
Objective: To dilute the Ceftriaxone sodium stock solution into a final working concentration in a

cell culture or other experimental medium.

Materials:

Reconstituted Ceftriaxone sodium stock solution (from Protocol 1)

Experimental medium (pre-warmed if necessary)

Sterile pipettes or syringes

Procedure:
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Verify Media Compatibility: Before proceeding, confirm that your experimental medium does

not contain calcium or other incompatible components. If the medium contains calcium, be

aware of the high risk of precipitation.

Calculate the volume of the stock solution required to achieve the desired final concentration

in your experimental medium.

Formula: (Desired Final Concentration × Final Volume) / Stock Concentration = Volume of

Stock to Add

Under sterile conditions, add the calculated volume of the Ceftriaxone stock solution to the

experimental medium.

Gently mix the solution to ensure homogeneity.

Immediate Use Recommended: It is highly recommended to use the final working solution

immediately after preparation, especially if the medium contains calcium, to minimize the risk

of precipitation over time.

Visually inspect the final solution for any signs of cloudiness or precipitation before use.

Visualizations

Ceftriaxone Anion

Insoluble Ceftriaxone-Calcium Salt
(Precipitate)

Forms insoluble salt with

Calcium Cation (Ca²⁺)
(from media, diluents)

Click to download full resolution via product page

Caption: Mechanism of Ceftriaxone precipitation with calcium ions.
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Precipitation Observed

Is the diluent
calcium-free?

Does the final medium
contain calcium?

Yes

Use Sterile Water or
0.9% NaCl.

No

Is the concentration
within recommended limits?

No

Use calcium-free medium
or add Ceftriaxone last.

Yes

Was the solution stored
correctly (time/temp)?

Yes

Adjust concentration to be
within soluble range.

No

Prepare a fresh solution
and store properly.

No

Issue Resolved

Yes
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Preparation Phase

Execution Phase

1. Reconstitute Ceftriaxone
(e.g., 100 mg/mL in SWFI)

2. Verify Media Compatibility
(Check for Calcium)

3. Dilute to Final Concentration
in Experimental Media

4. Use Immediately

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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